Cas no 694471-97-1 (4-(Pyridin-3-yloxy)benzene-1-sulfonylchloridehydrochloride)

4-(Pyridin-3-yloxy)benzene-1-sulfonyl chloride hydrochloride is a sulfonylation reagent commonly used in organic synthesis and pharmaceutical research. Its key advantage lies in its dual functional groups—the sulfonyl chloride moiety enables efficient sulfonamide formation, while the pyridinyloxy group enhances reactivity and selectivity in coupling reactions. The hydrochloride salt improves stability and handling, making it suitable for controlled reactions. This compound is particularly valuable in the synthesis of biologically active molecules, including drug intermediates, due to its ability to introduce sulfonyl groups under mild conditions. Its crystalline form ensures consistent purity, facilitating reproducible results in complex synthetic pathways.
4-(Pyridin-3-yloxy)benzene-1-sulfonylchloridehydrochloride structure
694471-97-1 structure
Product Name:4-(Pyridin-3-yloxy)benzene-1-sulfonylchloridehydrochloride
CAS No:694471-97-1
MF:C11H9Cl2NO3S
MW:306.165059804916
MDL:MFCD01862557
CID:499707
PubChem ID:17998866
Update Time:2025-05-27

4-(Pyridin-3-yloxy)benzene-1-sulfonylchloridehydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-(Pyridin-3-yloxy)benzene-1-sulfonyl chloride hydrochloride
    • (4-(3-PYRIDYLOXY)PHENYL)SULFONYL CHLORIDE HYDROCHLORIDE
    • 4-(3-PYRIDYLOXY)BENZENESULFONYL CHLORIDE HYDROCHLORIDE
    • 4-(pyridin-3-yloxy)-benzenesulfonyl chloride
    • Benzenesulfonyl chloride, 4-(3-pyridinyloxy)-
    • EN300-234952
    • CS-0171166
    • 4-(Pyridin-3-yloxy)benzene-1-sulfonylchloridehydrochloride
    • A836497
    • 4-(3-Pyridyloxy)benzenesulfonyl chloride, HCl
    • 694471-97-1
    • 4-(3-PYRIDYLOXY)BENZENESULFONYL CHLORIDE HCL
    • 4-pyridin-3-yloxybenzenesulfonyl chloride;hydrochloride
    • Benzenesulfonyl chloride, 4-(3-pyridinyloxy)-, hydrochloride (1:1)
    • 1171901-60-2
    • AKOS016010188
    • 4-(pyridin-3-yloxy)benzenesulfonyl chloride hydrochloride
    • AR1949
    • 4-(3-pyridinyloxy)benzenesulfonyl chloride hydrochloride
    • AS-76283
    • 4-pyridin-3-yloxybenzenesulfonyl chloride hydrochloride
    • 4-(3-Pyridinyloxy)benzenesulfonyl chloride hydrochloride, AldrichCPR
    • AC-6305
    • 4-(Pyridin-3-yloxy)benzenesulfonylchloridehydrochloride
    • 4-(Pyridin-3-yloxy)benzene-1-sulfonylchloride hydrochloride
    • 4-(3-Pyridyloxy)benzenesulfonylchloridehydrochloride
    • F2184-0222
    • MDL： MFCD01862557
    • Inchi： 1S/C11H8ClNO3S.ClH/c12-17(14,15)11-5-3-9(4-6-11)16-10-2-1-7-13-8-10;/h1-8H;1H
    • InChI Key： YZMZUVZCTQBNLP-UHFFFAOYSA-N
    • SMILES： ClS(C1C=CC(=CC=1)OC1C=NC=CC=1)(=O)=O.Cl

Computed Properties

  • Exact Mass: 304.96800
  • Monoisotopic Mass: 304.9680197g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 333
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.6Ų

Experimental Properties

  • Density: 1.42
  • Boiling Point: 418.9°C at 760 mmHg
  • Flash Point: 207.1°C
  • PSA: 64.64000
  • LogP: 4.68420

4-(Pyridin-3-yloxy)benzene-1-sulfonylchloridehydrochloride Security Information

  • Hazardous Material transportation number：UN1759
  • Hazardous Material Identification： C
  • HazardClass：8
  • PackingGroup：III

4-(Pyridin-3-yloxy)benzene-1-sulfonylchloridehydrochloride Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(Pyridin-3-yloxy)benzene-1-sulfonylchloridehydrochloride Pricemore >>

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